5-Hexynoic acid
Overview
Description
5-Hexynoic acid is an alkynoic acid . It has a linear formula of CH≡C (CH2)3CO2H . The CAS Number is 53293-00-8 . It has a molecular weight of 112.13 .
Synthesis Analysis
Hex-5-ynoic acid, a multipurpose synthon, was synthesized in three steps starting from cyclohexanone by bromination-dehydrobromination of the intermediate hex-5-enoic acid .
Molecular Structure Analysis
The molecular formula of 5-Hexynoic acid is C6H8O2 . The structure is also available as a 2d Mol file or as a computed 3d SD file .
Chemical Reactions Analysis
5-Hexynoic acid undergoes gold-catalyzed cyclization to form the corresponding methylene lactones .
Physical And Chemical Properties Analysis
5-Hexynoic acid has a density of 1.1±0.1 g/cm3 . Its boiling point is 220.6±23.0 °C at 760 mmHg . The vapour pressure is 0.0±0.9 mmHg at 25°C . The enthalpy of vaporization is 50.4±6.0 kJ/mol . The flash point is 99.6±17.3 °C . The index of refraction is 1.464 . The molar refractivity is 29.2±0.3 cm3 .
Scientific Research Applications
Organic Building Blocks
5-Hexynoic acid is an alkynoic acid, which makes it a valuable building block in organic chemistry . It can be used to synthesize a wide range of organic compounds, contributing to the development of new materials and pharmaceuticals .
2. Preparation of Hex-5-ynoic Acid Methyl Ester 5-Hexynoic acid can be used in the preparation of hex-5-ynoic acid methyl ester . This ester can be used as a starting material in various organic reactions, expanding the scope of potential synthetic routes .
Gold-Catalyzed Cyclization
5-Hexynoic acid can undergo gold-catalyzed cyclization to form the corresponding methylene lactones . This reaction is a key step in the synthesis of complex cyclic structures, which are often found in natural products and pharmaceuticals .
Synthesis of 5,6-Dicarba-closo-dodecaboranyl Hexynoic Acid
5-Hexynoic acid can be used in the preparation of 5,6-dicarba-closo-dodecaboranyl hexynoic acid . This compound has potential applications in boron neutron capture therapy (BNCT), a promising treatment for certain types of cancer .
Synthesis of 5,8,11-Dodecatriynoic Acid
5-Hexynoic acid can be used in the synthesis of 5,8,11-dodecatriynoic acid . This compound is a polyacetylenic fatty acid, which have been found to exhibit a range of biological activities, including anti-inflammatory, antibacterial, and anticancer effects .
Preparation of 5-Isocyanato-1-pentyne
5-Hexynoic acid can be used in the preparation of 5-isocyanato-1-pentyne . This compound can be used as a building block in the synthesis of polyurethanes, which are used in a wide range of applications, from flexible foams and elastomers to rigid insulation boards and high-performance adhesives .
Safety And Hazards
5-Hexynoic acid causes severe skin burns and eye damage . It may cause respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are advised .
properties
IUPAC Name |
hex-5-ynoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O2/c1-2-3-4-5-6(7)8/h1H,3-5H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPFMEXRVUOPYRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60201415 |
Source
|
| Record name | 5-Hexynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60201415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hexynoic acid | |
CAS RN |
53293-00-8 |
Source
|
| Record name | 5-Hexynoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53293-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Hexynoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053293008 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Hexynoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60201415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Hexynoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.116.524 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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